Cas no 1314394-59-6 (3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one)

3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one structure
1314394-59-6 structure
Product Name:3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one
CAS No:1314394-59-6
MF:C12H9ClN2O2
MW:248.665061712265
CID:2122846
Update Time:2023-08-04

3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one
    • VANSSXURRDRSAH-UHFFFAOYSA-N
    • 4(1H)-Pyridazinone, 3-acetyl-1-(4-chlorophenyl)-
    • 4(1H)-Pyridazinone,3-acetyl-1-(4-chlorophenyl)-
    • 3-Acetyl-1-(4-chlorophenyl)pyridazin-4(1H)-one
    • Inchi: 1S/C12H9ClN2O2/c1-8(16)12-11(17)6-7-15(14-12)10-4-2-9(13)3-5-10/h2-7H,1H3
    • InChI Key: VANSSXURRDRSAH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=CC(C(C(C)=O)=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Topological Polar Surface Area: 49.7
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